Cas no 618383-53-2 (6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine)

• Product Name: 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine
• CAS No: 618383-53-2
• MF: C₂₁H₁₁BrF₄N₂OS
• MW: 495.28745675087
• CID: 1633862
• PubChem ID: 3859942
• Update Time: 2025-06-09

6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• [3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridi N-2-yl](4-fluorophenyl)methanone
• 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine
• [3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl](4-fluorophenyl)methanone
• [3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(4-fluorophenyl)methanone
• 618383-53-2
• F1423-3510
• AKOS002195705
• STK815281
• AB00674356-01
• (3-amino-6-(4-bromophenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl)(4-fluorophenyl)methanone
• SALOR-INT L364053-1EA

• Inchi： 1S/C21H11BrF4N2OS/c22-12-5-1-10(2-6-12)15-9-14(21(24,25)26)16-17(27)19(30-20(16)28-15)18(29)11-3-7-13(23)8-4-11/h1-9H,27H2
• InChI Key： BUPCZIANYFXOAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(F)(F)F)=C2C(=N1)SC(C(C1C=CC(=CC=1)F)=O)=C2N

Computed Properties

• Exact Mass: 493.97116g/mol
• Monoisotopic Mass: 493.97116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids

Additional information on 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno2,3-bpyridin-3-amine

Recent Advances in the Study of 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine (CAS: 618383-53-2)

The compound 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine (CAS: 618383-53-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyridine derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the synthetic challenges and strategies associated with the preparation of 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine. The compound's complex structure, featuring a thienopyridine core with multiple substituents, requires multi-step synthetic routes. Researchers have optimized these routes to improve yield and purity, which are critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring the reliability of experimental data.

Pharmacological investigations have revealed that 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine exhibits promising activity against a range of biological targets. In particular, its interaction with kinase enzymes has been a focal point of research. Preliminary in vitro studies suggest that the compound acts as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. These findings have spurred further research into its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic properties. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into its suitability for further development. While the compound demonstrates favorable stability and bioavailability in preclinical models, challenges such as metabolic clearance and potential toxicity require further optimization. These studies underscore the importance of structural modifications to enhance its drug-like properties.

The therapeutic potential of 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine extends beyond kinase inhibition. Recent reports have indicated its activity against other molecular targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings suggest a broader pharmacological profile, which could be leveraged for the treatment of diverse diseases. However, the compound's selectivity and off-target effects remain areas of active investigation, necessitating further mechanistic studies.

In conclusion, 6-(4-bromophenyl)-2-(4-fluorobenzoyl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-3-amine represents a promising scaffold for drug discovery. Its unique chemical structure and multifaceted biological activity make it a valuable candidate for further development. Ongoing research aims to address the challenges associated with its pharmacokinetics and toxicity, paving the way for its potential clinical application. As the field advances, this compound is likely to remain a focal point of innovation in chemical biology and medicinal chemistry.